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Compound of Interest

Compound Name:
DL-4-Hydroxy-2-ketoglutarate

lithium

Cat. No.: B15561403 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of DL-
4-Hydroxy-2-ketoglutarate lithium salt, a key substrate for the enzyme 4-hydroxy-2-

oxoglutarate aldolase (HOGA). Accurate preparation of this solution is critical for reliable

experimental outcomes in metabolic studies, enzyme kinetics, and drug development

applications.

I. Compound Information
DL-4-Hydroxy-2-ketoglutarate lithium salt is a crucial intermediate in the metabolic pathway

of hydroxyproline. It serves as a substrate for 4-hydroxy-2-oxoglutarate aldolase (HOGA),

which catalyzes its cleavage into pyruvate and glyoxylate.[1][2] This compound is a white to off-

white powder and should be stored long-term at -20°C.

II. Quantitative Data Summary
For ease of reference, the key quantitative data for DL-4-Hydroxy-2-ketoglutarate lithium salt

are summarized in the table below. Note that the molecular weight can be cited as the free acid

or the dilithium salt.
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Property Value Source(s)

Molecular Weight (Free Acid) 162.10 g/mol [3]

Molecular Weight (Dilithium

Salt)
173.96 g/mol [4]

Appearance White to off-white solid/powder [4]

Storage Temperature -20°C (long-term)

Purity ≥90.0% (TLC) [3]

Inhibition Concentration

(Glutamate Dehydrogenase)
2-10 mM [5]

III. Experimental Protocols
A. Preparation of a 100 mM Stock Solution
This protocol describes the preparation of a 100 mM stock solution of DL-4-Hydroxy-2-
ketoglutarate lithium salt, which can be further diluted to desired working concentrations.

Materials:

DL-4-Hydroxy-2-ketoglutarate lithium salt (using the dilithium salt molecular weight of

173.96 g/mol for calculations)

High-purity water (e.g., Milli-Q or equivalent) or a suitable buffer (e.g., 1 M TRIS buffer, pH

8.5)

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

0.22 µm sterile syringe filter and syringe (optional, for sterilization)
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Procedure:

Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the

mass of the compound needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.1 mol/L x 0.01 L x 173.96 g/mol = 0.0174 g = 17.4 mg

Weigh the compound: Carefully weigh 17.4 mg of DL-4-Hydroxy-2-ketoglutarate lithium
salt using an analytical balance and transfer it to a sterile conical tube.

Dissolve the compound: Add a small volume of high-purity water or buffer (e.g., 8 mL of 1 M

TRIS buffer, pH 8.5) to the conical tube.

Mix thoroughly: Vortex the tube until the compound is completely dissolved. If necessary,

gently warm the solution to aid dissolution.

Adjust the final volume: Once completely dissolved, add high-purity water or buffer to reach a

final volume of 10 mL.

Sterilization (Optional): If required for your application, sterilize the stock solution by passing

it through a 0.22 µm syringe filter into a new sterile tube.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C.

B. Preparation of a 0.5 mM Working Solution for HOGA
Enzyme Assays
This protocol is adapted from methodologies used in 4-hydroxy-2-oxoglutarate aldolase

(HOGA) activity assays.

Materials:

100 mM DL-4-Hydroxy-2-ketoglutarate lithium salt stock solution (prepared as above)

TRIS buffer (e.g., 1 M, pH 8.5)
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High-purity water

Sterile microcentrifuge tubes or other suitable containers

Procedure:

Dilution Calculation: To prepare 1 mL of a 0.5 mM working solution from a 100 mM stock

solution, use the dilution formula (M1V1 = M2V2):

(100 mM) x V1 = (0.5 mM) x (1 mL)

V1 = (0.5 mM x 1 mL) / 100 mM = 0.005 mL = 5 µL

Prepare the working solution: In a sterile tube, add 995 µL of TRIS buffer (pH 8.5).

Add the stock solution: Pipette 5 µL of the 100 mM DL-4-Hydroxy-2-ketoglutarate lithium
salt stock solution into the tube containing the buffer.

Mix: Gently vortex or pipette up and down to ensure the solution is thoroughly mixed.

Use immediately: It is recommended to prepare the working solution fresh for each

experiment.

IV. Visualizations
A. Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the workflow for preparing a stock solution of DL-4-Hydroxy-
2-ketoglutarate lithium salt.
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Caption: Workflow for preparing a stock solution.

B. Signaling Pathway: Hydroxyproline Metabolism
DL-4-Hydroxy-2-ketoglutarate is a key intermediate in the catabolism of hydroxyproline. The

enzyme 4-hydroxy-2-oxoglutarate aldolase (HOGA) cleaves it into pyruvate and glyoxylate.
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Caption: Role in hydroxyproline metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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